Cas no 1261758-49-9 ((2-Amino-5-iodo-phenyl)-acetonitrile)

• Product Name: (2-Amino-5-iodo-phenyl)-acetonitrile
• CAS No: 1261758-49-9
• MF: C₈H₇IN₂
• MW: 258.059053659439
• MDL: MFCD18389684
• CID: 5158310
• Update Time: 2025-11-02

(2-Amino-5-iodo-phenyl)-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-amino-5-iodophenyl)acetonitrile
• 2-Amino-5-iodobenzeneacetonitrile
• (2-Amino-5-iodophenyl)acetonitrile
• (2-Amino-5-iodo-phenyl)-acetonitrile

• MDL： MFCD18389684
• Inchi： 1S/C8H7IN2/c9-7-1-2-8(11)6(5-7)3-4-10/h1-2,5H,3,11H2
• InChI Key： RQMRWCACCRIQLK-UHFFFAOYSA-N
• SMILES： IC1C=CC(=C(CC#N)C=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.5
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides

Additional information on (2-Amino-5-iodo-phenyl)-acetonitrile

Comprehensive Overview of (2-Amino-5-iodo-phenyl)-acetonitrile (CAS No. 1261758-49-9) and Its Applications

(2-Amino-5-iodo-phenyl)-acetonitrile (CAS No. 1261758-49-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its amino and iodo functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its unique structure makes it valuable for applications in drug discovery, particularly in the development of targeted therapies and small-molecule inhibitors.

In recent years, the demand for iodinated aromatic compounds like (2-Amino-5-iodo-phenyl)-acetonitrile has surged due to their role in radiopharmaceuticals and imaging agents. Researchers are increasingly exploring its potential in cancer diagnostics and therapeutic agents, aligning with the growing focus on precision medicine. The compound's ability to act as a building block for heterocyclic synthesis further enhances its utility in medicinal chemistry.

The synthesis of (2-Amino-5-iodo-phenyl)-acetonitrile involves precise organic transformations, often starting from commercially available precursors. Its nitrile group offers reactivity for further functionalization, making it a key player in multi-step synthesis workflows. This adaptability is crucial for laboratories focusing on high-throughput screening and lead optimization in drug development.

From an industrial perspective, CAS No. 1261758-49-9 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure on environmentally friendly processes, manufacturers are optimizing routes to produce this compound with minimal waste. This aligns with the broader trend of green pharmaceuticals, a topic frequently searched by professionals in the field.

Another area of interest is the compound's stability and storage conditions. Proper handling of (2-Amino-5-iodo-phenyl)-acetonitrile ensures its longevity and efficacy in research settings. FAQs often revolve around its solubility in common solvents like DMSO or ethanol, as well as its compatibility with metal-catalyzed reactions.

In summary, (2-Amino-5-iodo-phenyl)-acetonitrile (CAS No. 1261758-49-9) is a pivotal compound in modern chemical research. Its applications span from drug discovery to material science, driven by its structural flexibility and reactivity. As the scientific community continues to explore its potential, this compound remains a subject of cutting-edge studies and innovative applications.